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Compound of Interest

Compound Name: Perfluorononane

Cat. No.: B1297839 Get Quote

Perfluorononane: A Comprehensive Technical
Guide
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the chemical structure, properties, and

potential applications of perfluorononane. The information is tailored for researchers,

scientists, and professionals in drug development, with a focus on data presentation,

experimental methodologies, and the visualization of related biological pathways.

Chemical Structure and Identification
Perfluorononane is a perfluoroalkane, a type of organofluorine compound where all hydrogen

atoms on the carbon chain have been replaced by fluorine atoms. This extensive fluorination

imparts unique chemical and physical properties to the molecule.
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Identifier Value Reference

IUPAC Name
1,1,1,2,2,3,3,4,4,5,5,6,6,7,7,8,

8,9,9,9-Icosafluorononane
[1][2]

CAS Number 375-96-2 [3][4][5][6]

Molecular Formula C9F20 [3][5][6]

Linear Formula CF3(CF2)7CF3 [4]

SMILES String

FC(F)(F)C(F)(F)C(F)(F)C(F)

(F)C(F)(F)C(F)(F)C(F)(F)C(F)

(F)C(F)(F)F

[4]

InChI Key
UVWPNDVAQBNQBG-

UHFFFAOYSA-N
[4]

Physicochemical Properties
The physical and chemical properties of perfluorononane are largely dictated by the strong

carbon-fluorine bonds and the high electronegativity of fluorine. These characteristics result in

a chemically inert, thermally stable, and hydrophobic/lipophobic molecule.

Property Value Reference

Molecular Weight 488.06 g/mol [3][4][5]

Appearance Clear, colorless liquid [3][6]

Melting Point -16 °C [3][6][7]

Boiling Point 125-126 °C [3][4][6]

Density 1.799 g/mL at 25 °C [3][4][6]

Refractive Index n20/D 1.276 [3][4][6]
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Synthesis: The industrial production of per- and polyfluoroalkyl substances (PFAS), including

perfluorononane, historically relies on two main processes: electrochemical fluorination (ECF)

and telomerization.[8][9] In ECF, a hydrocarbon feedstock is electrolyzed in anhydrous

hydrogen fluoride, leading to the substitution of all hydrogen atoms with fluorine.[8]

Telomerization involves the reaction of a perfluoroalkyl iodide (the "telogen") with

tetrafluoroethylene (the "taxogen") to build the perfluorinated chain.[8] These methods often

produce a mixture of linear and branched isomers.[8]

Reactivity: Perfluorononane is chemically inert and resistant to most chemical reactions under

normal conditions. The carbon-fluorine bond is one of the strongest single bonds in organic

chemistry, contributing to the compound's high thermal and chemical stability.

Thermal Decomposition: The thermal decomposition of PFAS generally requires high

temperatures. For perfluoroalkanes, significant degradation occurs at temperatures above 400-

500°C.[10][11] The decomposition process is complex and can generate a variety of smaller

perfluorinated compounds and, under certain conditions, toxic byproducts.[10][11] Studies on

related PFAS like PFOA have shown that decomposition can initiate with the cleavage of a C-C

bond adjacent to a functional group.[10] The presence of materials like granular activated

carbon can lower the decomposition temperature of some PFAS.[10]

Experimental Protocols
Detailed, publicly available experimental protocols specifically for the analysis of

perfluorononane are limited. However, general methodologies for the detection and

quantification of PFAS are well-established and can be adapted for perfluorononane.

Gas Chromatography-Mass Spectrometry (GC-MS)
GC-MS is a common technique for the analysis of volatile and semi-volatile PFAS.

Methodology Outline:

Sample Preparation: Extraction of perfluorononane from the sample matrix (e.g.,

environmental samples, biological tissues) using a suitable solvent like methylene chloride.

[12] For non-volatile PFAS, a derivatization step to increase volatility may be necessary;

however, for perfluorononane, this is generally not required.[2][12]
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Gas Chromatography: The extracted sample is injected into a gas chromatograph. The

separation of perfluorononane from other components is achieved based on its boiling

point and interaction with the stationary phase of the GC column.

Mass Spectrometry: As the separated components elute from the GC column, they are

ionized and fragmented in the mass spectrometer. The resulting mass spectrum provides a

unique fragmentation pattern that allows for the identification and quantification of

perfluorononane. Both SCAN and Selected Ion Monitoring (SIM) methods can be

employed, with SIM offering higher sensitivity for trace-level detection.[13]

Nuclear Magnetic Resonance (NMR) Spectroscopy
¹⁹F NMR spectroscopy is a powerful tool for the structural elucidation and quantification of

fluorinated compounds.

Methodology Outline:

Sample Preparation: The sample containing perfluorononane is dissolved in a suitable

deuterated solvent.

Data Acquisition: ¹⁹F NMR spectra are acquired on a high-resolution NMR spectrometer. The

chemical shifts, coupling constants, and signal intensities provide detailed information about

the fluorine environments within the molecule.

Data Analysis: The resulting spectrum is analyzed to confirm the structure of

perfluorononane and to quantify its concentration, often using an internal standard.

Computational protocols using density functional theory (DFT) can be employed to predict

and help interpret ¹⁹F NMR chemical shifts for various PFAS.[14]

Applications in Research and Drug Development
Perfluorononane and other perfluorocarbons have garnered significant interest in the

biomedical field due to their unique properties.

Contrast Agent for Magnetic Resonance Imaging (MRI)
Perfluorononane is an effective ¹⁹F MRI contrast agent.[3] Because biological tissues have

negligible background fluorine signals, ¹⁹F MRI offers highly specific and quantitative imaging.
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Perfluorononane's high fluorine content and biological inertness make it an ideal candidate for

this application.[3][15] It can be used for gastrointestinal imaging, providing high-contrast

images of the GI tract.[3]

Drug Delivery Systems
Perfluorocarbon nanoemulsions, which can incorporate perfluorononane, are being explored

as versatile platforms for drug delivery.[1][16] These nanoemulsions can encapsulate a wide

range of therapeutic agents, from small molecules to biologics, and can be designed for

targeted delivery.[1][16] The sustained release of drugs from these nanoparticles can improve

therapeutic efficacy and reduce side effects.

Biological Effects and Signaling Pathways
While perfluorononane itself is considered biologically inert, closely related per- and

polyfluoroalkyl substances have been shown to interact with biological systems.

Perfluorononanoic acid (PFNA), the carboxylic acid analogue of perfluorononane, has been

demonstrated to modulate cellular signaling pathways.

MAPK and PPAR Signaling Pathways
Studies have indicated that PFNA can impact the mitogen-activated protein kinase (MAPK) and

peroxisome proliferator-activated receptor (PPAR) signaling pathways, which are crucial in

regulating cellular processes like proliferation, differentiation, and inflammation.[4] The diagram

below illustrates a potential logical flow of how PFNA might exert its effects through these

pathways.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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